Cas no 1385620-85-8 ((E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide)

• Product Name: (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide
• CAS No: 1385620-85-8
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5682474
• PubChem ID: 75407124
• Update Time: 2025-06-08

(E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(1H-imidazol-1-yl)pyridin-3-yl]-2-phenylethene-1-sulfonamide
• Z1138601795
• EN300-26604286
• F6381-1162
• (E)-N-(6-imidazol-1-ylpyridin-3-yl)-2-phenylethenesulfonamide
• 1385620-85-8
• (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide

• Inchi： 1S/C16H14N4O2S/c21-23(22,11-8-14-4-2-1-3-5-14)19-15-6-7-16(18-12-15)20-10-9-17-13-20/h1-13,19H/b11-8+
• InChI Key： UUORTDMDLJRDLY-DHZHZOJOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CN=C(C=C1)N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.3Ų

Additional information on (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide

(E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide (CAS No. 1385620-85-8): An Overview of a Promising Compound in Medicinal Chemistry

(E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide (CAS No. 1385620-85-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide is composed of a sulfonamide group, an imidazole ring, and a phenyl group, all connected through a double-bonded ethylene bridge. The presence of these functional groups imparts the compound with a range of chemical properties that make it an attractive candidate for drug development. Specifically, the sulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the imidazole ring can participate in various types of non-covalent interactions.

Recent research has highlighted the potential of (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have been widely explored for their therapeutic potential in cancer treatment, as they can disrupt the aberrant signaling that drives tumor growth and progression.

In addition to its kinase inhibitory properties, (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic conditions such as arthritis. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed after oral administration and has a reasonable half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

To further evaluate the safety and efficacy of (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide, several clinical trials are currently underway. These trials aim to investigate the compound's potential in treating various diseases, including cancer and inflammatory disorders. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects.

In conclusion, (E)-N-(6-(1H-imidazol-1-yl)pyridin-3-yl)-2-phenylethenesulfonamide (CAS No. 1385620-85-8) represents a promising candidate in the development of novel therapeutics. Its unique structural features and multifaceted biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing the treatment of various diseases.